Cas no 62238-13-5 (Decane, 2,3,7-trimethyl-)

Decane, 2,3,7-trimethyl- structure
Decane, 2,3,7-trimethyl- structure
Product name:Decane, 2,3,7-trimethyl-
CAS No:62238-13-5
MF:C13H28
MW:184.361424446106
CID:390661
PubChem ID:537331

Decane, 2,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Decane, 2,3,7-trimethyl-
    • 2,3,7-trimethyldecane
    • 62238-13-5
    • HTTBAQLJKLJCSR-UHFFFAOYSA-N
    • LMFA11000676
    • DTXSID50336927
    • 2,3,7-Trimethyldecane #
    • Inchi: InChI=1S/C13H28/c1-6-8-12(4)9-7-10-13(5)11(2)3/h11-13H,6-10H2,1-5H3
    • InChI Key: HTTBAQLJKLJCSR-UHFFFAOYSA-N
    • SMILES: CCCC(C)CCCC(C)C(C)C

Computed Properties

  • Exact Mass: 184.21924
  • Monoisotopic Mass: 184.219100893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 6.4

Experimental Properties

  • PSA: 0

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